5-(Methyl(prop-2-yn-1-yl)amino)pyrazine-2-carbonitrile
Overview
Description
Molecular Structure Analysis
The molecular structure of 5-(Methyl(prop-2-yn-1-yl)amino)pyrazine-2-carbonitrile is represented by the InChI code1S/C9H8N4/c1-3-4-13(2)9-7-11-8(5-10)6-12-9/h1,6-7H,4H2,2H3
. This indicates that the molecule consists of 9 carbon atoms, 8 hydrogen atoms, and 4 nitrogen atoms. Physical and Chemical Properties Analysis
This compound is a powder with a molecular weight of 172.19 .Scientific Research Applications
Combinatorial Chemistry and Drug Discovery
5-(Methyl(prop-2-yn-1-yl)amino)pyrazine-2-carbonitrile and its derivatives have been studied for their potential in combinatorial chemistry and drug discovery. Kumaravel and Vasuki (2009) demonstrated the use of a similar compound in the catalyst-free synthesis of novel 2-amino-4-(5-hydroxy-3-methyl-1H-pyrazol-4-yl)-4H-chromene-3-carbonitrile derivatives, highlighting its relevance in creating diverse chemical libraries for pharmaceutical research (Kumaravel & Vasuki, 2009).
Anticancer Research
Nimbalkar et al. (2017) synthesized 6-amino-4-substituted-3-methyl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles, a closely related compound, via a multi-component synthesis. These derivatives showed promising anticancer activity against several human cancer cell lines, underscoring the significance of such compounds in anticancer research (Nimbalkar et al., 2017).
Mechanism of Action
Target of Action
The primary targets of the compound 5-(Methyl(prop-2-yn-1-yl)amino)pyrazine-2-carbonitrile are currently unknown
Mode of Action
The presence of the prop-2-yn-1-yl group may also contribute to its biological activity .
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown
Biochemical Analysis
Biochemical Properties
5-(Methyl(prop-2-yn-1-yl)amino)pyrazine-2-carbonitrile plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with transition metal ions such as iron (Fe2+), zinc (Zn2+), cobalt (Co2+), copper (Cu2+), nickel (Ni2+), and manganese (Mn2+) . These interactions are crucial as they can influence the compound’s reactivity and stability in biochemical environments.
Cellular Effects
The effects of this compound on various types of cells and cellular processes are profound. This compound can influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to act as a photosensitizer, generating singlet oxygen (1O2) and superoxide anion (O2˙−) through energy transfer and single electron transfer pathways . These reactive oxygen species can lead to oxidative stress, impacting cellular processes and functions.
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It binds to biomolecules, potentially inhibiting or activating enzymes. The compound’s ability to generate reactive oxygen species through photosensitization is a key aspect of its molecular mechanism . This can lead to changes in gene expression and enzyme activity, further influencing cellular functions.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that it remains stable under normal storage conditions
Properties
IUPAC Name |
5-[methyl(prop-2-ynyl)amino]pyrazine-2-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N4/c1-3-4-13(2)9-7-11-8(5-10)6-12-9/h1,6-7H,4H2,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFXLWALNUCXTLY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC#C)C1=NC=C(N=C1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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